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Compound of Interest

Compound Name: (E)-7-Dodecenal

Cat. No.: B15398764

An In-Depth Technical Guide to (E)-7-Dodecenal

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-7-Dodecenal is an unsaturated aldehyde with relevance in chemical ecology, particularly
as an insect pheromone component. This technical guide provides a comprehensive overview
of its chemical properties, synthesis, and known biological roles. Detailed methodologies for its
synthesis via the Wittig reaction and its analysis by gas chromatography-mass spectrometry
(GC-MS) are presented. Furthermore, the broader context of unsaturated aldehydes in cellular
signaling, particularly their involvement in lipid peroxidation pathways, is discussed. This
document aims to serve as a valuable resource for researchers investigating the chemical and
biological facets of (E)-7-Dodecenal and related long-chain aldehydes.

Chemical Identification and Properties

(E)-7-Dodecenal is a long-chain aliphatic aldehyde characterized by a carbon-carbon double
bond between the seventh and eighth carbon atoms in a twelve-carbon chain, with the trans
(E) configuration.
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Identifier Value

CAS Registry Number 82944-76-1[1]

IUPAC Name (E)-dodec-7-enal[1]

Molecular Formula C12H220[1]

Molecular Weight 182.30 g/mol [1]
Synonyms:

(E)-7-Dodecenal[1]

7E-Dodecenal[1]

7-Dodecenal[1]

7-dodecenal, E[1]

(7E)-7-Dodecenal[1]

A comprehensive list of its physicochemical properties is provided in the table below.
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Property Value Source
XLogP3 4.4 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 9 PubChem
Exact Mass 182.167065 g/mol PubChem
Monoisotopic Mass 182.167065 g/mol PubChem
Topological Polar Surface Area  17.1 A2 PubChem
Heavy Atom Count 13 PubChem
Complexity 127 PubChem

Synthesis of (E)-7-Dodecenal

The Wittig reaction is a versatile and widely employed method for the stereoselective synthesis
of alkenes, making it a suitable approach for the preparation of (E)-7-Dodecenal.[2][3][4][5][6]
This reaction involves the coupling of an aldehyde or ketone with a phosphorus ylide. For the
synthesis of (E)-7-Dodecenal, a stabilized ylide is typically used to favor the formation of the
(E)-isomer.[6]

General Wittig Reaction Workflow

The synthesis can be conceptually broken down into two main stages: the preparation of the
phosphonium ylide and the subsequent reaction with the appropriate aldehyde.
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General Workflow for Wittig Synthesis
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Caption: General workflow for the Wittig reaction.

Experimental Protocol: Synthesis of (E)-7-Dodecenal

This protocol is a representative example and may require optimization based on specific
laboratory conditions and available starting materials.

Materials:
e Heptanal

e (5-Formylpentyhtriphenylphosphonium bromide
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e Sodium methoxide

e Anhydrous N,N-Dimethylformamide (DMF)

o Diethyl ether

e Saturated aqueous ammonium chloride (NH4Cl)

e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

» Ylide Generation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve (5-Formylpentyl)triphenylphosphonium bromide in anhydrous DMF. Cool the
solution to 0°C in an ice bath.

» Slowly add a solution of sodium methoxide in methanol to the stirred phosphonium salt
solution. The appearance of a characteristic orange-red color indicates the formation of the
ylide.

o Wittig Reaction: To the ylide solution, add heptanal dropwise while maintaining the
temperature at 0°C.

» Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

e Workup: Quench the reaction by adding saturated aqueous NHa4ClI.

» Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic extracts and wash with brine, then dry over anhydrous MgSOQa.
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« Filter the solution and concentrate the solvent under reduced pressure to obtain the crude
product.

 Purification: Purify the crude (E)-7-Dodecenal by silica gel column chromatography using a
hexane/ethyl acetate gradient.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of
volatile and semi-volatile compounds like (E)-7-Dodecenal. It allows for the separation,
identification, and quantification of the analyte.

Experimental Protocol: GC-MS Analysis of (E)-7-
Dodecenal

Instrumentation:

o Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Capillary column suitable for the analysis of fatty aldehydes (e.g., DB-5ms or equivalent)
Sample Preparation:

» Dissolve a small amount of the purified (E)-7-Dodecenal in a suitable volatile solvent (e.qg.,
hexane or dichloromethane).

» For biological samples, a derivatization step may be necessary to improve volatility and
thermal stability. A common derivatizing agent is O-(2,3,4,5,6-
pentafluorobenzyl)hydroxylamine (PFBHA).

GC-MS Parameters (Example):
e Injector Temperature: 250°C

e Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 280°C at a rate
of 10°C/min, and hold for 5 minutes.

e Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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MS lon Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

lonization Mode: Electron lonization (EI) at 70 eV.

Scan Range: m/z 40-400.

Biological Significance and Applications

While direct applications of (E)-7-Dodecenal in drug development are not extensively
documented, its role as an insect pheromone and the broader biological activities of
unsaturated aldehydes provide important context for researchers.

Insect Pheromone

The geometric isomer, (Z)-7-Dodecenal, is a known sex pheromone component for several
moth species, including the pearl millet stemborer (Coniesta ignefusalis) and the forest tent
caterpillar (Malacosoma disstria). Pheromones are crucial for chemical communication in
insects and are utilized in pest management strategies.

Role in Lipid Peroxidation and Cellular Signaling

Unsaturated aldehydes, including long-chain aldehydes like dodecenal, are products of lipid
peroxidation, a process initiated by reactive oxygen species (ROS) that damage lipids within
cell membranes.[7][8] These aldehydes are highly reactive and can form adducts with cellular
macromolecules such as proteins and DNA, leading to cellular stress and damage.[7]

However, at lower concentrations, these aldehydes can also act as signaling molecules,
modulating various cellular pathways.[8][9] The accumulation of lipid peroxidation products can
trigger specific signaling cascades, often as a response to oxidative stress.[10] This dual role
as both damaging agents and signaling molecules makes them a subject of interest in the
study of various pathological conditions.
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Lipid Peroxidation and Aldehyde Signaling

Polyunsaturated Fatty Acids (PUFAS)
in Cell Membranes

Reactive Oxygen Species (ROS)

Lipid Peroxidation

i

(E)-7-Dodecenal and other

Unsaturated Aldehydes
Macromolecule Adducts Modulation of
(Proteins, DNA) Signaling Pathways

'

Alterations in
Gene Expression

'

Cellular Response
(e.g., Antioxidant Defense, Apoptosis)

Cellular Stress and Damage

Click to download full resolution via product page

Caption: The role of unsaturated aldehydes in lipid peroxidation and cellular signaling.

Potential for Further Research

The reactivity of the aldehyde functional group and the long alkyl chain of (E)-7-Dodecenal
present opportunities for its use as a chemical probe or as a starting material for the synthesis
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of more complex bioactive molecules. Its potential effects on cellular membranes and signaling
pathways warrant further investigation, particularly in the context of diseases associated with
oxidative stress.

Conclusion

(E)-7-Dodecenal is a molecule with established significance in chemical ecology and potential
for broader applications in biochemical research. This guide has provided a detailed overview
of its properties, a practical protocol for its synthesis, and methods for its analysis. The
exploration of its role within the larger class of unsaturated aldehydes highlights its relevance to
the study of lipid peroxidation and cellular signaling. It is hoped that this comprehensive
resource will facilitate further research into the chemistry and biology of this and related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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